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Compound Name: Coproporphyrin I

Cat. No.: B1669431 Get Quote

Technical Support Center

For researchers, scientists, and professionals in drug development, the integrity of biological

samples is paramount to the accuracy of experimental results. This guide provides best

practices, troubleshooting advice, and detailed protocols for the proper shipping of

Coproporphyrin I samples to a reference laboratory, ensuring sample stability and reliable

analysis.

Frequently Asked Questions (FAQs)
Q1: What is the most critical factor to consider when shipping Coproporphyrin I samples?

A1: The single most critical factor is protecting the sample from light.[1][2] Coproporphyrins are

photosensitive molecules, and exposure to light can lead to their degradation, resulting in

falsely low measurements.[1][2] All samples must be collected in opaque containers or

wrapped securely in aluminum foil immediately after collection.[3][4]

Q2: What type of sample is typically used for Coproporphyrin I analysis?

A2: Coproporphyrin I can be measured in several biological matrices, including urine, plasma,

and feces.[3][5] Urine is the most common sample type for porphyrin analysis.[3] Both spot

urine samples (preferably a first-morning void) and 24-hour urine collections are acceptable.[3]

Q3: How should I store the samples before shipping?
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A3: Immediately after collection and light protection, samples should be refrigerated at 4°C or

frozen.[1][2][3] Porphyrins in urine, feces, and whole blood are stable for up to four days if

stored protected from light at 4°C and for up to two days at room temperature.[6] For longer

storage before shipping, freezing is recommended.[3]

Q4: Can I ship samples at ambient temperature?

A4: Shipping at ambient temperature is generally discouraged for urine and plasma samples.[1]

Transit time at ambient temperatures should not exceed 24 hours.[1] However, whole blood

samples for certain erythrocyte tests can sometimes be shipped at ambient temperature or with

a refrigerant pack.[3] It is always best to confirm specific requirements with the receiving

reference laboratory.
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Issue Potential Cause Recommended Solution

Unexpectedly low

Coproporphyrin I levels
Sample was exposed to light.

Always use opaque containers

or wrap samples in aluminum

foil immediately after

collection. Ensure labels are

placed on the container itself,

not on the foil.[3]

Sample was stored at room

temperature for an extended

period.

Refrigerate samples at 4°C

promptly after collection and

ship with cold packs or on dry

ice to maintain temperature.[1]

[2] Transit at ambient

temperature should be less

than 24 hours.[1]

Sample rejected by the lab Improper labeling.

Ensure each sample is clearly

and securely labeled with the

patient's name, date of birth,

sample type, and collection

date and time before wrapping

or freezing.[3][7]

Leaking container.

Use robust, unbreakable

plastic containers with secure

screw caps.[3] When freezing

samples, do not fill containers

more than two-thirds full to

prevent breakage or leakage

due to expansion.[3]
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Hemolyzed plasma sample.

When collecting blood, use

appropriate venipuncture

techniques to minimize

hemolysis. Centrifuge the

sample to separate plasma

and inspect for any reddish

discoloration before freezing

and shipping.[8]

Delayed shipment
Shipping on a Thursday or

Friday.

To avoid potential delays over

a weekend, it is best practice

to ship samples early in the

week (Monday-Wednesday).[9]

Data Summary: Sample Storage and Shipping
Conditions
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Sample

Type
Preservative

Light

Protection

Storage

Temperature

Shipping

Temperature

Maximum

Stability

Spot Urine

None

recommende

d.[3]

Mandatory

(dark

container or

aluminum

foil).[3][4]

Refrigerate

(4°C) or

Freeze.[2][3]

Refrigerated

(cold packs)

or Frozen

(dry ice).[3][4]

4 days at 4°C

(light

protected); 2

days at room

temperature

(light

protected).[6]

24-Hour

Urine

5g Sodium

Carbonate

(added

before

collection).[3]

Mandatory

(dark

container or

aluminum

foil).[3]

Refrigerate

(4°C) during

and after

collection,

then freeze

aliquot.[3]

Frozen (dry

ice).[3]
N/A

Plasma

Heparin

(green top

tube) or

EDTA (purple

top tube).[3]

[8]

Mandatory

(transfer to

opaque tube

or wrap).[8]

Refrigerate

(4°C) or

Freeze.[8]

Refrigerated

(cold packs)

or Frozen

(dry ice).[8]

Stable when

light

protected and

refrigerated

or frozen.[8]

Whole Blood

Heparin

(green top

tube) or

EDTA (purple

top tube).[3]

Recommend

ed.

Ambient or

Refrigerated

(do not

freeze).[3]

Ambient or

Refrigerated

(cold packs).

[3]

Must arrive at

the lab within

48 hours if

not frozen.[7]

[10]

Feces None.
Recommend

ed.
Freeze.[11]

Frozen (dry

ice).[3][11]
N/A

Experimental Protocol: Urine Sample Collection and
Shipment
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This protocol outlines the steps for collecting, preparing, and shipping a random spot urine

sample for Coproporphyrin I analysis.

Materials:

Sterile, screw-cap urine collection cup

Opaque, screw-cap plastic transport tube (50 mL)

Aluminum foil

Permanent marker and appropriate labels

Styrofoam insulated shipping container

Dry ice or frozen refrigerant packs

Procedure:

Labeling: Before collection, label the opaque transport tube with the patient's full name, date

of birth, and the date and time of collection. Labels should be applied directly to the tube.[3]

Collection: Collect a first-morning, mid-stream urine sample in the sterile collection cup.

Aliquoting: Carefully pour a portion of the collected urine into the pre-labeled opaque

transport tube. Do not fill the tube more than two-thirds full, especially if it will be frozen.[3]

Light Protection: If using a translucent tube, immediately wrap the tube securely in aluminum

foil.[3]

Storage: Place the sample in a refrigerator at 4°C or a freezer immediately after collection.

Packaging for Shipment:

Place absorbent material in the bottom of the insulated shipping container.

Position the frozen or refrigerated sample tube inside the container, ensuring it is upright

and stable.
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If shipping frozen, add a sufficient amount of dry ice (typically 5-10 pounds) to keep the

sample frozen for the duration of the transit.[3] Ensure the styrofoam container is not

airtight to allow for the release of carbon dioxide gas.

If shipping refrigerated, place frozen refrigerant packs around the sample.

Fill any remaining space with packing material to prevent movement during transit.

Shipping: Ship the package for overnight delivery, avoiding shipment late in the week to

prevent weekend delays.[9] Include a completed test requisition form with the shipment.

Workflow for Shipping Coproporphyrin I Samples

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://porphyriafoundation.org/apf/assets/File/public/professionals/UTMB_Testing_PacketShipping_Instructions.pdf
https://brd.nci.nih.gov/brd/sop/download-pdf/944
https://www.benchchem.com/product/b1669431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Freeze (-20°C or lower)

Long-term

Package for Shipping

Insulated Container

Select Refrigerant

Cold Packs

Refrigerated
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Caption: Key steps for Coproporphyrin I sample shipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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